Photocatalytic decarboxylative phosphorylation of N-aryl glycines†
Organic Chemistry Frontiers Pub Date: 2023-12-05 DOI: 10.1039/D3QO01577G
Abstract
The direct decarboxylative phosphorylation of N-aryl glycines is an appealing method for the synthesis of α-amino phosphine oxides. In this study, we present the first instance of a straightforward and practical approach for achieving decarboxylative phosphorylation of N-aryl glycines to obtain α-amino phosphine oxides under visible-light photoredox catalysis. This simple visible light catalytic protocol demonstrated smooth efficiency and excellent tolerance towards functional groups. Furthermore, it can be easily scaled up to the gram scale using extremely mild conditions, all while avoiding the use of a metal and base.
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